Cas no 173374-94-2 (Benzenesulfonamide,N-[1,3-dihydro-1-methyl-3-(phenylsulfonyl)-2H-benzimidazol-2-ylidene]-)
173374-94-2 structure
Product Name:Benzenesulfonamide,N-[1,3-dihydro-1-methyl-3-(phenylsulfonyl)-2H-benzimidazol-2-ylidene]-
CAS No:173374-94-2
MF:C20H17N3O4S2
MW:427.496681928635
CID:147934
PubChem ID:9554122
Update Time:2025-04-19
Benzenesulfonamide,N-[1,3-dihydro-1-methyl-3-(phenylsulfonyl)-2H-benzimidazol-2-ylidene]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,N-[1,3-dihydro-1-methyl-3-(phenylsulfonyl)-2H-benzimidazol-2-ylidene]-
- 173374-94-2
- NSC-690404
- CHEMBL1966750
- N-(1-Methyl-3-(phenylsulfonyl)-1H-benzo[d]imidazol-2(3H)-ylidene)benzenesulfonamide
- NSC690404
- (NE)-N-[1-(benzenesulfonyl)-3-methyl-benzimidazol-2-ylidene]benzenesulfonamide
- N-(1,3-Dihydro-1-methyl-3-(phenylsulfonyl)-2H-benzimidazol-2-ylidene)benzenesulfonamide
- SCHEMBL979661
- N-(1-Methyl-3-(phenylsulfonyl)-1,3-dihydro-2H-benzimidazol-2-ylidene)benzenesulfonamide
-
- Inchi: 1S/C20H17N3O4S2/c1-22-18-14-8-9-15-19(18)23(29(26,27)17-12-6-3-7-13-17)20(22)21-28(24,25)16-10-4-2-5-11-16/h2-15H,1H3/b21-20+
- InChI Key: ZRXATGJHZBPJSG-QZQOTICOSA-N
- SMILES: S(C1C=CC=CC=1)(N1/C(=N/S(C2C=CC=CC=2)(=O)=O)/N(C)C2C=CC=CC1=2)(=O)=O
Computed Properties
- Exact Mass: 427.06621
- Monoisotopic Mass: 427.066047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 817
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104
- XLogP3: 3.5
Experimental Properties
- Density: 1.396
- Boiling Point: 616.097°C at 760 mmHg
- Flash Point: 326.404°C
- Refractive Index: 1.673
- PSA: 87.12
Benzenesulfonamide,N-[1,3-dihydro-1-methyl-3-(phenylsulfonyl)-2H-benzimidazol-2-ylidene]- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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